Cas no 1093643-36-7 (tert-butyl N-{1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-ylmethyl}carbamate)

• Product Name: tert-butyl N-{1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-ylmethyl}carbamate
• CAS No: 1093643-36-7
• MF: C₁₆H₂₄BNO₆
• MW: 337.17586517334
• CID: 5673661
• PubChem ID: 68646010
• Update Time: 2025-10-19

tert-butyl N-{1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3446339
• EN300-26665907
• 1093643-36-7
• tert-butyl N-{[1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-yl]methyl}carbamate
• tert-butyl N-{1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-ylmethyl}carbamate

• Inchi： 1S/C16H24BNO6/c1-16(2,3)23-15(20)18-10-13-11-6-4-7-12(22-9-5-8-19)14(11)17(21)24-13/h4,6-7,13,19,21H,5,8-10H2,1-3H3,(H,18,20)
• InChI Key： WFZQFXSWQHJBLP-UHFFFAOYSA-N
• SMILES： O1B(C2C(=CC=CC=2C1CNC(=O)OC(C)(C)C)OCCCO)O

Computed Properties

• Exact Mass: 337.1696677g/mol
• Monoisotopic Mass: 337.1696677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.2Ų

Additional information on tert-butyl N-{1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-ylmethyl}carbamate

Professional Introduction to Compound with CAS No. 1093643-36-7 and Product Name: Tert-butyl N-{1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-ylmethyl}carbamate

The compound with the CAS number 1093643-36-7 and the product name tert-butyl N-{1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-ylmethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, characterized by its benzoxaborol core and hydroxypropoxy substituents, makes it a promising candidate for further investigation in various therapeutic areas.

Recent research in medicinal chemistry has highlighted the importance of benzoxaborol derivatives due to their unique pharmacological properties. These compounds often exhibit significant bioactivity, making them valuable scaffolds for the design of novel therapeutic agents. The presence of a hydroxypropoxy group in the molecular structure of this compound introduces additional functionalization possibilities, which can be exploited to modulate its pharmacokinetic and pharmacodynamic profiles. This feature is particularly intriguing for researchers looking to develop drugs with enhanced solubility and bioavailability.

The tert-butyl carbamate moiety in the compound’s name is another critical feature that contributes to its chemical properties. Carbamate groups are known for their ability to enhance the metabolic stability of molecules, a crucial factor in drug development. By incorporating a tert-butyl group, the compound may exhibit improved resistance to enzymatic degradation, potentially leading to a longer half-life and more sustained therapeutic effect. This characteristic is highly desirable in pharmaceuticals, where efficacy and duration of action are paramount.

Current research trends in the pharmaceutical industry emphasize the need for innovative approaches to combat emerging diseases and improve existing treatments. The compound in question aligns well with these trends, as its unique structural features suggest potential applications in multiple therapeutic domains. For instance, studies have shown that benzoxaborol derivatives can interact with various biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. The hydroxypropoxy substituent may further enhance these interactions by improving binding affinity and selectivity.

In addition to its pharmacological potential, this compound also presents interesting challenges for synthetic chemists. The synthesis of complex molecules like this one requires meticulous planning and precise execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in elaborating the benzoxaborol core and introducing functional groups like hydroxypropoxy.

The pharmaceutical industry is increasingly leveraging computational chemistry and artificial intelligence (AI) to accelerate drug discovery processes. These technologies enable researchers to predict the properties of molecules before they are synthesized, significantly reducing the time and cost associated with traditional trial-and-error approaches. In the context of this compound, computational modeling can help identify optimal synthetic routes and predict its biological activity with greater accuracy. This integration of experimental and computational methods is transforming how new drugs are developed.

One of the most exciting aspects of this compound is its potential for modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, autoimmune conditions, and certain types of cancer. By targeting key inflammatory mediators, compounds like this one could offer new therapeutic strategies for these conditions. Preliminary studies have suggested that derivatives of benzoxaborol can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play critical roles in inflammation. The hydroxypropoxy group may further enhance these effects by improving interactions with target proteins.

The development of novel anticancer agents remains a major focus in pharmaceutical research. Cancer cells often exhibit altered signaling pathways that drive their uncontrolled growth and survival. Compounds that can disrupt these pathways represent promising candidates for cancer therapy. The structural features of this compound make it an attractive candidate for further exploration as an anticancer agent. Its ability to interact with biological targets involved in cell proliferation and apoptosis could lead to the discovery of new treatments for various types of cancer.

Another area where this compound shows promise is in antiviral research. Viruses have evolved complex mechanisms to replicate within host cells, making them challenging targets for therapeutic intervention. However, compounds that can interfere with viral replication or inhibit viral entry into cells offer potential solutions. The unique chemical structure of this molecule suggests it may be able to disrupt viral life cycles by targeting essential viral proteins or enzymes. This possibility warrants further investigation through both laboratory experiments and computational modeling.

The synthesis and characterization of this compound also contribute to our broader understanding of organic chemistry principles. The study of complex molecules like this one helps refine synthetic strategies and provides insights into molecular interactions at a fundamental level. These advancements not only benefit drug discovery but also enhance our understanding of chemical reactivity and molecular recognition processes.

In conclusion, the compound with CAS number 1093643-36-7 and product name tert-butyl N-{1-hydroxy-7-(3-hydroxypropoxy)-1,3-dihydro-2,1-benzoxaborol-3-ylmethyl}carbamate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features—particularly the benzoxaborol core and hydroxypropoxy substituent—make it a promising candidate for further investigation into drug discovery efforts aimed at treating inflammation-related diseases such as cancer or infectious disorders.